Cas no 5331-52-2 (4-hydroxy-n-[(e)-(3-methoxyphenyl)methylideneamino]benzamide)

• Product Name: 4-hydroxy-n-[(e)-(3-methoxyphenyl)methylideneamino]benzamide
• CAS No: 5331-52-2
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 1585658
• PubChem ID: 5332713
• Update Time: 2025-04-21

4-hydroxy-n-[(e)-(3-methoxyphenyl)methylideneamino]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-n-[(e)-(3-methoxyphenyl)methylideneamino]benzamide
• AC1NSE1R
• MolPort-001-031-084
• STK442922
• AKOS001103031
• ST50564040
• T4003
• T5312290
• 4-hydroxy-N'-[(E)-(3-methoxyphenyl)methylidene]benzohydrazide
• N-[(1E)-2-(3-methoxyphenyl)-1-azavinyl](4-hydroxyphenyl)carboxamide
• AC1NSE1R; MolPort-001-031-084; STK442922; AKOS001103031; ST50564040; T4003; T5312290; 4-hydroxy-N'-[(E)-(3-methoxyphenyl)methylidene]benzohydrazide; N-[(1E)-2-(3-methoxyphenyl)-1-azavinyl](4-hydroxyphenyl)carboxamide;
• (E)-4-Hydroxy-N'-(3-methoxybenzylidene)benzohydrazide
• 5331-52-2
• AB00729795-01
• SR-01000205158-1
• Z49615951
• 4-hydroxy-N'-(3-methoxybenzylidene)benzohydrazide
• SR-01000205158

• Inchi： 1S/C15H14N2O3/c1-20-14-4-2-3-11(9-14)10-16-17-15(19)12-5-7-13(18)8-6-12/h2-10,18H,1H3,(H,17,19)/b16-10+
• InChI Key： AYMOOKUWXKXXMB-MHWRWJLKSA-N
• SMILES： O(C)C1=CC=CC(/C=N/NC(C2C=CC(=CC=2)O)=O)=C1

Computed Properties

• Exact Mass: 270.10052
• Monoisotopic Mass: 270.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.9A^2

Experimental Properties

• Density: 1.19
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.581
• PSA: 70.92